2-bromo-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2-bromo-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C16H18BrN3OS/c1-16(2,3)20-14(11-8-22-9-13(11)19-20)18-15(21)10-6-4-5-7-12(10)17/h4-7H,8-9H2,1-3H3,(H,18,21)
• InChI Key: VIACWXFGVFRFKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H18BrN3OS
• Molecular Weight: 380.3 g/mol

Description

2-bromo-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on synthesizing and characterizing the structure of compounds closely related to 2-bromo-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide. For instance, research on antipyrine-like derivatives, including compounds with bromo and chloro substitutions, has provided insights into their intermolecular interactions, stabilization mechanisms, and energy frameworks through X-ray structure, Hirshfeld surface analysis, and DFT calculations (Saeed et al., 2020). These studies highlight the relevance of hydrogen bonding and π-interactions in determining the solid-state structures of these compounds.

Reactivity and Functionalization

Research on the reactivity and functionalization of related compounds has led to the development of novel synthetic routes and the exploration of their potential applications. For example, studies on pyrazole and pyrazolopyrimidine derivatives have resulted in new methodologies for synthesizing compounds with potential biosignificant interest, including antiavian influenza virus activity (Hebishy et al., 2020). These findings demonstrate the versatility of pyrazole-based compounds in medicinal chemistry and their potential for addressing viral diseases.

Biological Activities

The exploration of biological activities is a significant area of research for compounds structurally similar to 2-bromo-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide. Studies have identified various biological activities, including antimicrobial, antitumor, and antiviral properties, for newly synthesized pyrazole, pyrazolopyrimidine, and triazolopyrimidine derivatives (Abunada et al., 2008). These findings suggest potential therapeutic applications for such compounds, highlighting the importance of continued research in this area.